Cas no 2770500-83-7 ((9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate
• CAS No: 2770500-83-7
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 6070312
• PubChem ID: 165993697
• Update Time: 2025-05-24

(9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate
• EN300-37397255
• 2770500-83-7

• Inchi： 1S/C23H23NO3/c1-2-22(16-11-13-26-14-12-16)24-23(25)27-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-10,16,21-22H,11-15H2,(H,24,25)
• InChI Key： ZUBTYQQHRCSKFZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(C#C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 361.16779360g/mol
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate (CAS No. 2770500-83-7)

(9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate, CAS No. 2770500-83-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which is often associated with enhanced binding affinity and selectivity towards biological targets. The presence of both fluorene and propargyl units in its molecular framework suggests a potential for diverse interactions with biological macromolecules, making it a promising candidate for further investigation in drug discovery and development.

The fluorene moiety, a well-known component in many pharmacologically active molecules, contributes to the compound's stability and solubility characteristics. Fluorene derivatives are frequently employed in the design of bioactive compounds due to their ability to exhibit favorable pharmacokinetic properties. In contrast, the propargyl group introduces a reactive alkyne functionality, which can be utilized for further chemical modifications or for the development of novel molecular architectures. The carbamate linkage connecting these two distinct moieties provides additional flexibility, allowing for conformational adjustments that may enhance binding interactions with biological targets.

The oxan ring in the compound's structure is another key feature that warrants closer examination. Oxan derivatives are commonly found in biologically active compounds due to their ability to mimic natural biomolecules such as sugars. This structural motif can contribute to the compound's ability to interact with enzymes or receptors in a manner that is reminiscent of natural substrates or ligands. The combination of these structural elements—fluorene, propargyl, carbamate, and oxan—makes (9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate a multifaceted molecule with potential applications across various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-[1-(oxan-4-yl)prop-2-yn-1-yl]carbamate as an inhibitor or modulator of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, computational studies have suggested that the fluorene moiety may interact with aromatic pockets of target proteins, while the propargyl group could engage in specific hydrogen bonding or hydrophobic interactions.

In vitro experiments have further validated these predictions by demonstrating the compound's ability to modulate the activity of certain enzymes. Notably, preliminary studies have shown that (9H-fluoren-9-yl)methyl N-[1-(oxan-4-yloxy)prop)-2-propenamidcarbamate exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, its interaction with other therapeutic targets has been explored, including kinases and transcription factors that play crucial roles in cell signaling pathways.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to integrate multiple functional groups into a single molecular entity while maintaining high yield and purity. The synthetic route involves multi-step reactions that require careful optimization to ensure regioselectivity and functional group compatibility. Advances in synthetic methodologies have made it possible to construct complex molecules like (9H-fluoren)-9-methyl N-[1-(oxan)-4-propenamidcarbamate more efficiently than ever before, opening up new avenues for drug discovery and development.

The potential applications of this compound extend beyond its role as an inhibitor or modulator of biological targets. Its unique structural features make it an attractive scaffold for the development of novel therapeutics with improved pharmacological profiles. For example, the presence of both hydrophobic and polar regions in its structure suggests that it may be capable of crossing biological membranes while maintaining adequate solubility in aqueous environments—a critical requirement for many drugs.

Future research directions include further exploration of its biological activities through more comprehensive in vitro and in vivo studies. Additionally, investigating its potential as a lead compound for drug development will be essential to determine its therapeutic efficacy and safety profile. Collaborative efforts between synthetic chemists, medicinal biologists, and pharmacologists will be crucial in translating this promising compound into viable therapeutic options for patients worldwide.

In conclusion，（9H-fluoren)-9-methyl N-[1-(oxan)-4-propenamidcarbamate, CAS No. 2770500 83 7）is a structurally complex organic molecule with significant potential as a therapeutic agent due to its unique combination of functional groups and favorable pharmacokinetic properties。Recent studies have highlighted its interactions with key biological targets，making it an attractive candidate for further investigation。With continued research efforts，this compound has the potential to contribute valuable insights into disease mechanisms and provide new treatment strategies across multiple therapeutic areas。